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Compound of Interest

Compound Name: FB23

Cat. No.: B15612780

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling FB23, a potent and selective FTO demethylase
inhibitor. The following procedures are designed to ensure the safe handling, storage, and
disposal of this compound, thereby minimizing risks of exposure and environmental
contamination. Adherence to these guidelines is essential for maintaining a safe laboratory
environment.

I. Hazard Identification and Safety Data

FB23 is a chemical compound that requires careful handling due to its potential health hazards.
Based on available safety data, it is classified as an irritant. All personnel must be familiar with
the hazards outlined below before commencing any work with this compound.

Globally Harmonized System (GHS) Classification:
» Signal Word: Danger
e Hazard Statements:

o H315: Causes skin irritation.

o H318: Causes serious eye damage.
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o H335: May cause respiratory irritation.

o H411: Toxic to aquatic life with long lasting effects.

The following table summarizes key quantitative and safety information for FB23:

Parameter

Value

Reference

Chemical Name

2-[[2,6-dichloro-4-(3,5-
dimethyl-4-

isoxazolyl)phenyl]Jamino]-

[1]

benzoic acid
CAS Number 2243736-35-6 [1]
Molecular Formula C18H14CI2N203 [1]
Molecular Weight 377.22 g/mol [2]
Appearance White to off-white solid [3]
Soluble in DMSO (e.g., 125
Solubility mg/mL with ultrasonic [3]

assistance)

Storage (Powder)

-20°C for up to 3 years; 4°C for

up to 2 years

[3]

Storage (In Solvent)

-80°C for up to 2 years; -20°C

for up to 1 year

[3]

Purity

298%

Il. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent direct contact with FB23. The required level of

protection depends on the specific procedure being performed.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with safety glasses.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double-
gloving (e.g., nitrile gloves).-

Disposable sleeves.

High risk of aerosolization and
inhalation of potent powder.
Full respiratory and skin

protection is crucial.

Solution Preparation and

Handling

- Chemical fume hood or other
certified ventilated enclosure.-
Standard lab coat.- Safety
glasses with side shields or
chemical splash goggles.-
Single pair of chemical-

resistant gloves (e.g., nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills remains.

General Laboratory Operations

- Standard lab coat.- Safety

glasses.- Nitrile gloves.

Basic protection against

accidental contact.

lll. Experimental Protocol: Safe Handling of FB23

The following step-by-step procedure outlines the safe handling of FB23 from receipt to

disposal.

1. Preparation and Area Setup:

o Designate a specific area for handling FB23, preferably within a certified chemical fume

hood.

e Ensure the work area is clean and free of clutter.

« Verify that the fume hood is functioning correctly.

» Prepare a spill kit and ensure it is readily accessible. The kit should contain absorbent
materials, appropriate deactivating agents (if known), and waste disposal bags.

o Assemble all necessary equipment and reagents before handling the compound.

2. Donning PPE:
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e Put on the appropriate PPE as specified in the table above, based on the task to be
performed.
e Ensure gloves are intact and properly fitted.

3. Weighing and Solution Preparation:

» When handling the solid form of FB23, perform all weighing operations within a chemical
fume hood or a balance enclosure to minimize inhalation exposure.

e Use dedicated spatulas and weighing boats.

o To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the pre-weighed FB23
powder to avoid splashing.[3] If necessary, use an ultrasonic bath to aid dissolution.[3]

4. Experimental Use:

e Conduct all experiments involving FB23 within a chemical fume hood.
» Avoid direct contact with skin, eyes, and clothing.
o Keep containers of FB23 closed when not in use.

5. Decontamination:

o After completing the work, decontaminate all surfaces and equipment that may have come
into contact with FB23. Use a suitable cleaning agent (e.g., 70% ethanol), followed by water.
e Wipe down the interior of the fume hood.

6. Doffing PPE:

e Remove PPE in a manner that avoids self-contamination.
» Remove gloves first, followed by the lab coat and then eye/face protection.
e Wash hands thoroughly with soap and water after removing all PPE.

IV. Disposal Plan

All waste materials contaminated with FB23 must be treated as hazardous waste and disposed
of according to institutional and local regulations.[4]

e Solid Waste:

o Collect all contaminated solid waste, including unused FB23 powder, pipette tips, weighing
boats, and contaminated PPE, in a dedicated, clearly labeled, and sealed hazardous
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waste container.

e Liquid Waste:

o Collect all agueous and solvent-based solutions containing FB23 in a separate, sealed,
and clearly labeled hazardous waste container.

o Do not pour FB23 solutions down the drain.[5]
+ Waste Storage:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials.

e Final Disposal:

o Arrange for the disposal of all FB23-contaminated waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

V. Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

« Spill:

o Evacuate the area and restrict access.
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o Wearing appropriate PPE, cover the spill with an absorbent material.

o Carefully collect the absorbed material and place it in a sealed container for hazardous
waste disposal.

o Decontaminate the spill area thoroughly.

VI. Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of FB23.

Click to download full resolution via product page

Caption: Workflow for the safe handling of FB23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FB23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-
handling-fb23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-handling-fb23
https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-handling-fb23
https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-handling-fb23
https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-handling-fb23
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15612780?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

